Cas no 263844-79-7 (3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester)

3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester is a lupane-type triterpenoid derivative with notable structural and functional properties. Its key advantages include a rigid pentacyclic framework, which enhances stability, and the presence of hydroxyl groups at the C-3 and C-27 positions, offering potential for further functionalization. The methyl ester moiety at C-28 improves solubility in organic solvents, facilitating synthetic applications. This compound serves as a valuable intermediate in the synthesis of bioactive triterpenoids, with relevance in medicinal chemistry and natural product research. Its well-defined structure makes it suitable for structure-activity relationship studies and derivatization for targeted biological investigations.
3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester structure
263844-79-7 structure
Product Name:3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester
CAS No:263844-79-7
MF:C31H50O4
MW:486.726310253143
CID:836917
PubChem ID:11799152
Update Time:2025-06-11

3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester
    • 263844-79-7
    • methyl (1R,3aS,5aS,5bR,7aR,11aR,11bR,13aR,13bR)-9-hydroxy-5a-(hydroxymethyl)-5b,8,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate
    • CID 71307351
    • HY-N8676
    • methyl (1R,3aS,5aS,5bR,7aR,9R,11aR,11bR,13aR,13bR)-9-hydroxy-5a-(hydroxymethyl)-5b,8,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate
    • Antiproliferative agent-29
    • AKOS040761055
    • BDBM50269149
    • FS-9681
    • 3alpha,27-dihydroxylup-20(29)-en-28-oic acid methyl ester
    • CHEMBL525784
    • CS-0148897
    • [ "" ]
    • Methyl (3alpha)-3,27-dihydroxylup-20(29)-en-28-oate
    • DA-55379
    • Inchi: 1S/C31H50O4/c1-19(2)20-10-15-30(26(34)35-7)16-17-31(18-32)21(25(20)30)8-9-23-28(5)13-12-24(33)27(3,4)22(28)11-14-29(23,31)6/h20-25,32-33H,1,8-18H2,2-7H3
    • InChI Key: UEBDDJDCLTYODS-UHFFFAOYSA-N
    • SMILES: OCC12CCC3(C(=O)OC)CCC(C(=C)C)C3C1CCC1C3(C)CCC(C(C)(C)C3CCC21C)O

Computed Properties

  • Exact Mass: 486.37100
  • Monoisotopic Mass: 486.37091007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 894
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 557.1±25.0 °C at 760 mmHg
  • Flash Point: 169.3±16.7 °C
  • PSA: 66.76000
  • LogP: 6.15030
  • Vapor Pressure: 0.0±3.4 mmHg at 25°C

3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester Security Information

3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester Pricemore >>

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Additional information on 3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester

Comprehensive Overview of 3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester (CAS No. 263844-79-7)

3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester, a triterpenoid derivative with the CAS number 263844-79-7, has garnered significant attention in the fields of natural product chemistry and pharmacology. This compound, often referred to as a lupane-type triterpenoid, is structurally characterized by its unique hydroxyl groups at positions 3 and 27 and a methyl ester moiety at position 28. Its molecular framework is derived from lupenone, a common precursor in triterpenoid biosynthesis, making it a subject of interest for researchers exploring bioactive natural products.

In recent years, the demand for natural-derived compounds with potential therapeutic applications has surged, driven by consumer preferences for sustainable and plant-based solutions. 3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester aligns with this trend, as it is often isolated from traditional medicinal plants such as Betula species (birch) and Euphorbia species. These plants have been historically used in folk medicine, and modern studies are now validating their bioactive constituents, including this compound.

One of the most frequently searched questions related to triterpenoids is their role in anti-inflammatory and antioxidant activities. Preliminary research suggests that 3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester may exhibit these properties, potentially contributing to its neuroprotective and hepatoprotective effects. These findings are particularly relevant in the context of aging populations and the rising prevalence of chronic diseases, where natural compounds are being explored as adjunct therapies.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of triterpenoids. The hydroxyl groups and ester functionality in 3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester are critical for its interactions with biological targets, such as enzymes and receptors. Researchers are actively investigating how modifications to these functional groups could enhance its bioactivity, making it a promising candidate for drug development.

From an industrial perspective, the extraction and purification of 3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester require advanced techniques like column chromatography and HPLC. These methods ensure high purity, which is essential for both research and potential commercial applications. The compound's stability under various conditions is also a key consideration, as it influences its shelf life and formulation into nutraceuticals or cosmeceuticals.

In summary, 3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester (CAS No. 263844-79-7) represents a fascinating intersection of traditional medicine and modern science. Its potential applications in health and wellness, coupled with its natural origin, make it a compelling subject for ongoing research. As interest in plant-based therapeutics continues to grow, this compound is poised to play a significant role in the development of next-generation bioactive agents.

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